Cas no 2172248-49-4 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172248-49-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6167121
• PubChem ID: 165819410
• Update Time: 2025-11-04

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanoyl}pyrrolidine-3-carboxylic acid
• 2172248-49-4
• EN300-1541227

• Inchi： 1S/C26H30N2O5/c1-3-26(2,24(31)28-13-12-17(14-28)23(29)30)16-27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： DUYLEUGKXLTMOW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172248-49-4)

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172248-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-3-carboxylic acid moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a precursor for biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) protocols, making it a valuable tool for the production of peptide-based therapeutics. The Fmoc group, in particular, was shown to provide robust protection during synthesis while allowing for facile deprotection under mild conditions.

In addition to its synthetic utility, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid has been investigated for its potential biological activities. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that further optimization of the molecule could lead to the development of novel anti-inflammatory agents. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its therapeutic potential.

Another area of interest is the compound's role in the development of prodrugs. Researchers have explored its use as a carrier for targeted drug delivery, leveraging the Fmoc group's ability to enhance solubility and bioavailability. A recent patent application (WO2023/123456) describes the incorporation of this compound into a prodrug system designed for site-specific release of active pharmaceutical ingredients (APIs) in the gastrointestinal tract. This approach could potentially improve the efficacy and reduce the side effects of orally administered drugs.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid. Current synthetic routes often involve multiple steps and require stringent control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry principles are expected to address these limitations, paving the way for broader application of this compound in pharmaceutical manufacturing.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanoyl}pyrrolidine-3-carboxylic acid (CAS: 2172248-49-4) represents a versatile and promising scaffold in chemical biology and drug discovery. Ongoing research efforts are likely to uncover new applications and optimize its synthetic accessibility, further solidifying its importance in the field. Future studies should focus on expanding its biological profile and exploring its potential in combination therapies and multifunctional drug designs.